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For Researchers, Scientists, and Drug Development Professionals

Introduction
Rengynic acid, a novel natural product isolated from the seeds of Forsythia suspensa

(Thunb.) Vahl, has emerged as a compound of interest due to its potential antiviral properties.

[1][2] This technical guide provides a comprehensive review of the currently available scientific

literature on Rengynic acid, including its discovery, chemical properties, and reported

biological activity. It also delves into the broader pharmacological context of Forsythia

suspensa, a plant with a long history in traditional medicine for treating inflammatory and

infectious diseases.[1][2]

While research on Rengynic acid is still in its nascent stages, this document aims to

consolidate the existing knowledge to aid researchers, scientists, and drug development

professionals in their understanding of this compound and to highlight areas for future

investigation. It is important to note that the available literature on Rengynic acid is limited,

with in-depth experimental protocols and detailed mechanistic studies yet to be widely

published.

Discovery and Chemical Properties
Rengynic acid was first identified as a new chemical entity isolated from the seeds of

Forsythia suspensa.[1] Its structure was elucidated using spectroscopic methods (IR, MS, 1H-
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NMR, 13C-NMR) and it was trivially named Rengynic acid. The chemical structure is 2-(1,4-

dihydroxy cyclohexanyl)-acetic acid.

Table 1: Chemical and Physical Properties of Rengynic Acid

Property Value

IUPAC Name 2-(1,4-dihydroxycyclohexyl)acetic acid

Molecular Formula C8H14O4

Molecular Weight 174.19 g/mol

CAS Number 517883-38-4

Biological Activity and Existing Research
The primary biological activity reported for Rengynic acid is its antiviral effect against the

Respiratory Syncytial Virus (RSV). A study by Zhang et al. (2002) first described this potent

antiviral activity in vitro, as assessed by cell morphology methods.

In a related study, an active component designated as "LC-4," also isolated from Forsythia

suspensa, demonstrated significant anti-RSV activity. While it is not definitively confirmed that

LC-4 is identical to Rengynic acid, the findings provide valuable quantitative data and a

glimpse into the potential efficacy of compounds from this plant against RSV.

Table 2: In Vitro Anti-RSV Activity of LC-4 from Forsythia suspensa

Parameter Value

Medium Cytotoxicity (CC50) 25.4 µg/mL

Medium Effective Concentration (EC50) 2.11 µg/mL

Therapeutic Index (TI) 12.04

Data from a study on the active component LC-4, which may or may not be Rengynic acid.
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The study on LC-4 also indicated that the compound exhibited a significant inhibitory effect on

RSV replication when added at various time points (2, 4, 6, and 8 hours) after infection.

Furthermore, pre-treatment of cells with LC-4 at concentrations between 3.91 µg/mL and 31.25

µg/mL, two hours before infection, resulted in a significant reduction in the cytopathic effect

caused by the virus.

Experimental Protocols
Detailed experimental protocols for the anti-RSV testing of Rengynic acid are not available in

the public domain. However, based on the abstract concerning the active component LC-4, the

following methodologies were employed:

Extraction and Isolation: Hot water extraction from Forsythia suspensa, followed by ethanol

precipitation and purification using macroporous adsorptive resins column chromatography.

Cytotoxicity Assay: The Neutral Red assay was used to determine the cytotoxicity of the

compound on Hela cells.

Antiviral Activity Assay: The cytopathic effect (CPE) inhibition assay was utilized to evaluate

the antiviral efficacy of the compound against RSV in Hela cells. Ribavirin was used as a

positive control.

Signaling Pathways and Mechanism of Action
The precise molecular mechanism of action and the signaling pathways modulated by

Rengynic acid in its antiviral activity against RSV have not been elucidated in the available

literature. Research on other constituents of Forsythia suspensa leaves, such as phillyrin and

rosmarinic acid, suggests that the anti-RSV effects of compounds from this plant may involve

the inhibition of the PI3K/AKT signaling pathway. This provides a potential avenue for future

investigation into the mechanistic underpinnings of Rengynic acid's effects.

Experimental Workflow
The following diagram illustrates a general workflow for the screening and evaluation of natural

products for antiviral activity, based on the methodologies described for the LC-4 component

from Forsythia suspensa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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